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Compound of Interest

Compound Name: 2-Ethylbutylamine

Cat. No.: B1583521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 2-
Ethylbutylamine, a primary aliphatic amine. Understanding these core physicochemical

properties is critical for the effective application of this compound in research, chemical

synthesis, and pharmaceutical development. This document summarizes available quantitative

and qualitative data, presents detailed experimental protocols for property determination, and

illustrates key relationships influencing the compound's stability.
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Property Value Reference

Chemical Name 2-Ethylbutan-1-amine [1]

Synonyms
1-Amino-2-ethylbutane, 2-

Ethyl-1-butanamine
[1][2][3]

CAS Number 617-79-8 [4]

Molecular Formula C6H15N [4]

Molecular Weight 101.19 g/mol [4]

Appearance
Clear, colorless to light yellow

liquid
[4]

Boiling Point 125 °C [5]

Melting Point 20 °C [6]

Density 0.776 g/cm³ at 20 °C [5]

Flash Point 14 °C [6]

Solubility Profile
The solubility of 2-Ethylbutylamine is governed by its chemical structure, which features a

polar primary amine group capable of hydrogen bonding and a nonpolar C6 alkyl chain.

Generally, its solubility decreases as the number of carbon atoms exceeds six.[7][8]

Quantitative Solubility Data
Solvent Temperature (°C) Solubility Reference

Water 25 3.83 x 10⁴ mg/L [4][6]

Qualitative Solubility Data
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Solvent Solubility Reference

Methyl Alcohol Soluble [5]

Ethyl Alcohol Soluble [5]

Ethyl Ether Soluble [5]

Ethyl Acetate Soluble [5]

Acetone Soluble [5]

Chloroform Sparingly Soluble [4]

Dimethyl Sulfoxide (DMSO) Slightly Soluble [4]

Aromatic Hydrocarbons Soluble [5]

Aliphatic Hydrocarbons Soluble [5]

Fixed Oils Soluble [5]

Mineral Oil Soluble [5]

Oleic Acid Soluble [5]

Stearic Acid Soluble [5]

Stability Profile
2-Ethylbutylamine is a reactive compound with specific storage and handling requirements to

ensure its integrity. It is known to be air-sensitive and flammable.[4][9]

General Stability and Reactivity
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Condition/Reagent Observation Reference

Air Air Sensitive [4]

Heat/Flame

Very dangerous fire hazard.

When heated to

decomposition, it emits toxic

fumes of nitrogen oxides

(NOx).

[4][5]

Oxidizing Materials Can react vigorously. [4]

Acids Reacts to form salts. [8]

Storage

Store in a dry, cool, and well-

ventilated place in a tightly

closed container, away from

heat and open flame.

Recommended storage is in a

flammables area.

[6][9]

Detailed studies on the specific degradation pathways (hydrolysis, oxidation, photolysis) and a

definitive shelf-life for 2-Ethylbutylamine are not extensively available in public literature.

Therefore, a forced degradation study is recommended to determine its intrinsic stability.

Experimental Protocols
Protocol 1: Determination of Aqueous and Organic
Solubility via the Shake-Flask Method
This protocol outlines a standard procedure for determining the equilibrium solubility of 2-
Ethylbutylamine in various solvents.

1. Materials and Equipment:

2-Ethylbutylamine

Selected solvents (e.g., water, methanol, ethanol, acetone, ethyl acetate)
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Thermostatically controlled shaker or incubator

Analytical balance

Glass vials with screw caps

Pipettes

Centrifuge

Syringe filters (0.45 µm, solvent-compatible)

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

with a suitable detector.

2. Procedure:

Add an excess amount of 2-Ethylbutylamine to a series of vials, each containing a known

volume of a different solvent.

Tightly cap the vials and place them in a thermostatically controlled shaker set to a constant

temperature (e.g., 25 °C).

Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After equilibration, allow the vials to stand undisturbed at the set temperature to allow any

undissolved material to settle.

Carefully withdraw a sample of the supernatant using a pipette and filter it through a 0.45 µm

syringe filter to remove any suspended particles.

Quantitatively dilute the filtered solution with a suitable solvent to a concentration within the

linear range of the analytical method.

Analyze the concentration of 2-Ethylbutylamine in the diluted sample using a validated

HPLC or GC method.
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Calculate the solubility by multiplying the measured concentration by the dilution factor.

Protocol 2: Assessment of Chemical Stability via Forced
Degradation Studies
This protocol describes a general approach for investigating the intrinsic stability of 2-
Ethylbutylamine under various stress conditions, as recommended by ICH guidelines.[10][11]

1. Materials and Equipment:

2-Ethylbutylamine

Hydrochloric acid (HCl) solution (e.g., 0.1 N)

Sodium hydroxide (NaOH) solution (e.g., 0.1 N)

Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

Temperature-controlled oven

Photostability chamber

pH meter

HPLC or GC system with a mass spectrometer (MS) or other suitable detector for peak purity

analysis.

2. Procedure:

a. Hydrolytic Stability:

Prepare solutions of 2-Ethylbutylamine in acidic (0.1 N HCl), basic (0.1 N NaOH), and

neutral (water) conditions.

Store the solutions at an elevated temperature (e.g., 60 °C) for a defined period (e.g., up to 7

days).
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Withdraw samples at specified time points (e.g., 0, 1, 3, 7 days), neutralize them if

necessary, and analyze by a stability-indicating analytical method.

b. Oxidative Stability:

Prepare a solution of 2-Ethylbutylamine in a suitable solvent and add a solution of

hydrogen peroxide (3%).

Store the solution at room temperature for a defined period (e.g., 24 hours).

Withdraw samples at specified time points and analyze.

c. Thermal Stability:

Expose a solid or liquid sample of 2-Ethylbutylamine to dry heat in a temperature-controlled

oven (e.g., 70 °C) for a defined period.

At specified time points, dissolve the sample in a suitable solvent and analyze.

d. Photostability:

Expose a solution of 2-Ethylbutylamine to light providing an overall illumination of not less

than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt

hours/square meter in a photostability chamber.

A control sample should be protected from light.

Analyze the exposed and control samples.

3. Analysis:

For all stress conditions, analyze the samples using a validated stability-indicating

chromatographic method (e.g., HPLC-UV/MS or GC-MS).

The method should be capable of separating the parent compound from any degradation

products.
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Peak purity analysis should be performed to ensure that the chromatographic peak of the

parent compound is not co-eluting with any degradants.

Identify and characterize any significant degradation products using techniques such as

mass spectrometry.

Visualizations
Factors Affecting the Stability of 2-Ethylbutylamine
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Environmental Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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